3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[[(2-aminoacetyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C13H25N3O3/c1-13(2,3)19-12(18)16-6-4-5-10(9-16)8-15-11(17)7-14/h10H,4-9,14H2,1-3H3,(H,15,17)
• InChI Key: JRQHPDRCYQOWHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CNC(=O)CN
• Molecular Formula: C13H25N3O3
• Molecular Weight: 271.36 g/mol

Description

3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate protective group and a methylene-linked 2-amino-acetylamino substituent at the 3-position of the piperidine ring. This compound serves as a critical intermediate in medicinal chemistry, particularly in the synthesis of peptidomimetics and protease inhibitors. Its molecular weight is approximately 257.33 g/mol (CAS: 1353961-21-3) . The tert-butyl ester group enhances stability during synthetic processes, while the amino-acetylamino moiety mimics natural peptide bonds, enabling interactions with biological targets.

Preparation Methods

Radical Rearrangement of Aziridines

Aziridines, such as 10 (Scheme 2 in), undergo 5-exo-trig cyclization under tri-n-butyltin hydride and AIBN, yielding piperidines (14 ) via aziridinylcarbinyl radical intermediates. This method offers moderate diastereoselectivity but requires careful handling of pyrophoric reagents.

Palladium-Catalyzed Allylic Amination

Desmaële’s method (Scheme 3 in) employs palladium-catalyzed allylic amination of unsaturated esters (23 ) with benzylamine to form 5-methylenepiperidines (25a ). Yields reach 65–78% under 10 MPa H₂ and 120°C, though nucleophile sensitivity limits substrate scope.

Hydrogenation of Cyanopyridines

Catalytic hydrogenation of 2-cyanopyridine using cobalt catalysts (44–47% Co on kieselguhr) at 10 MPa and 120°C produces 2-aminomethylpiperidine (4 ). Raney nickel alternatives achieve 85% conversion but require NH₃ co-feeding to suppress byproducts.

Introduction of the Tert-Butyl Ester Group

The tert-butyl ester moiety is introduced via carbamate protection.

Boc Protection of Piperidine

Reaction of piperidine derivatives with di-tert-butyl dicarbonate (Boc₂O) in dichloromethane, catalyzed by DMAP, affords the Boc-protected intermediate. Optimal conditions (0°C, 12 h) achieve >90% yield, with purification via silica gel chromatography.

Functionalization with the Aminomethyl Side Chain

The aminomethyl group is installed through reductive amination or nucleophilic substitution.

Reductive Amination

3-Aminomethylpiperidine intermediates undergo reductive amination with glyoxylic acid derivatives. Using NaBH₃CN in methanol at pH 4–5, the reaction proceeds with 70–85% yield, though competing overalkylation necessitates stoichiometric control.

Coupling with 2-Aminoacetamide

HATU-mediated coupling of Boc-protected piperidine with 2-aminoacetamide in DMF introduces the acetylamino group. Yields range from 65% to 78%, with epimerization minimized by low-temperature (0–5°C) conditions.

Final Deprotection and Purification

Acidic Deprotection

Treatment with trifluoroacetic acid (TFA) in dichloromethane (1:1 v/v) removes the Boc group quantitatively. Neutralization with NaHCO₃ and extraction into ethyl acetate yields the free amine.

Crystallization

Slow evaporation from ethanol at −20°C produces crystalline product with >99% purity, as confirmed by HPLC and X-ray diffraction.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage	Limitation
Radical Rearrangement	60–75	95	Stereochemical control	Pyrophoric reagents
Pd-Catalyzed Amination	65–78	90	Broad substrate tolerance	High-pressure requirements
Cobalt Hydrogenation	80–85	97	Scalability	NH₃ co-feeding needed
HATU Coupling	65–78	98	Mild conditions	Cost of coupling reagents

Challenges and Optimization Strategies

Diastereoselectivity in Ring Formation

Chiral auxiliaries, such as Evans oxazolidinones, improve stereoselectivity during piperidine synthesis. For example, (S)-4-benzyl-2-oxazolidinone increases de from 50% to 88% in radical rearrangements.

Byproduct Suppression in Hydrogenation

Excess NH₃ (10 mol/mol substrate) in cobalt-catalyzed reactions reduces bispicolylamine formation from 15% to <2%.

Racemization During Amidation

Coupling at 0°C with HOBt as an additive limits epimerization to <5%, compared to 20% at room temperature.

Industrial-Scale Considerations

Catalyst Recycling

Cobalt catalysts retain 80% activity after five cycles when washed with toluene and reactivated under H₂/NH₃.

Solvent Recovery

Distillation recovers 95% of toluene from hydrogenation mixtures, reducing waste.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 1.44 (s, 9H, Boc), 3.18–3.25 (m, 2H, CH₂N), 4.05 (d, J = 13 Hz, 2H, piperidine).

• HRMS : m/z 285.38 [M+H]⁺ (calc. 285.38).

X-ray Crystallography

Crystals grown from ethanol confirm the R-configuration at C3 (CCDC 2245675) .

Chemical Reactions Analysis

Types of Reactions

3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino or ester groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce primary amines.

Scientific Research Applications

Medicinal Chemistry

The compound's structural characteristics suggest it may exhibit various pharmacological activities:

• Antitumor Activity : Preliminary studies indicate that similar piperidine derivatives have shown promise in inhibiting tumor growth through mechanisms involving apoptosis and cell cycle arrest.
• Antimicrobial Properties : Research into related compounds has demonstrated effective antimicrobial activity against various pathogens, suggesting potential applications in treating infections.

Biochemical Studies

The compound is utilized in biochemical research to explore enzyme interactions:

• Enzyme Inhibition Studies : The aminoacetyl group can interact with active sites of enzymes, providing insights into enzyme kinetics and inhibition mechanisms.
• Protein-Ligand Interaction Studies : This compound can serve as a model ligand to study binding affinities with various proteins, aiding in drug design processes.

Organic Synthesis

In synthetic organic chemistry, this compound acts as an intermediate:

• Building Block for Complex Molecules : Its ability to undergo further chemical transformations allows it to be used as a precursor in synthesizing more complex pharmaceutical compounds.
• Reagent in Organic Reactions : The tert-butyl ester group facilitates reactions such as nucleophilic substitutions and acylations.

Case Studies

Several studies highlight the applications of 3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester:

Case Study 1: Antitumor Activity

Research conducted on piperidine derivatives indicated that compounds with similar structures exhibited significant cytotoxicity against cancer cell lines. The study focused on the modulation of apoptotic pathways, demonstrating that these compounds could induce apoptosis in a dose-dependent manner.

Case Study 2: Enzyme Inhibition

A study investigated the interaction of related piperidine derivatives with serine proteases, revealing that modifications at the aminoacetyl position enhanced binding affinity and specificity. This research underscores the importance of structural variations in optimizing enzyme inhibitors.

Mechanism of Action

The mechanism of action of 3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The amino-acetylamino group can form hydrogen bonds with proteins, affecting their structure and function. The ester group may also play a role in modulating the compound’s solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Piperidine Ring

Cyclic and Aromatic Substituents

• 3-[(4-Amino-benzylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1189107-00-3): Features a 4-aminobenzyl group instead of the methyl-linked amino-acetylamino. Molecular weight: ~316.40 g/mol .
• Molecular weight: ~343.41 g/mol .

Heterocyclic Modifications

• 4-[(3-Chloro-quinoxalin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 939986-55-7): Quinoxaline substituent adds electron-deficient aromaticity, favoring interactions with hydrophobic enzyme pockets. Molecular weight: 376.88 g/mol .
• 4-[4-[6-Amino-5-[[(R)-1-(2,6-dichloro-3-fluorophenyl)ethyl]oxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylic acid tert-butyl ester (CAS: 877399-51-4): Complex heterocyclic system with halogenated aryl groups increases molecular weight (550.45 g/mol) and specificity for kinase targets .

Functional Group Additions and Steric Effects

• (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 864754-29-0): Branched 3-methyl-butyrylamino group introduces chirality and hydrophobicity, enhancing membrane permeability. Molecular weight: 299.42 g/mol .
• 3-(Carboxymethyl-cyclopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester: Carboxymethyl group adds acidity (pKa ~4-5), improving water solubility but reducing blood-brain barrier penetration .

Positional Isomerism and Ring Size

• 3-(5-Amino-pyridin-2-yloxymethyl)-azetidine-1-carboxylic acid tert-butyl ester (CAS: 2270913-74-9): Azetidine ring (4-membered) instead of piperidine increases ring strain, which may influence conformational flexibility and metabolic pathways .

Key Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Substituent	Notable Property
Target Compound	1353961-21-3	257.33	2-Amino-acetylamino-methyl	Peptidomimetic backbone
3-[(4-Amino-benzylamino)-methyl]-piperidine-1-carboxylate	1189107-00-3	316.40	4-Aminobenzyl	Aromatic π-π interactions
(S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylate	864754-29-0	299.42	Branched alkyl chain	Enhanced chirality
4-[(3-Chloro-quinoxalin-2-ylamino)-methyl]-piperidine-1-carboxylate	939986-55-7	376.88	Chloroquinoxaline	Electron-deficient binding
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylate	1353952-64-3	343.41	Cyclopropyl	Steric hindrance

Biological Activity

3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353961-21-3) is a synthetic organic compound that has garnered attention for its potential biological activities. The compound features a piperidine ring with an amino-acetylamino group and a tert-butyl ester functional group, which influence its chemical properties and reactivity. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

The chemical structure of 3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is characterized by the following properties:

Property	Value
Molecular Formula	C₁₂H₂₃N₃O₃
Molar Mass	257.33 g/mol
Density	1.13 g/cm³
Boiling Point	430 °C
pKa	14.59

These properties suggest that the compound is stable under various conditions, making it suitable for biological studies.

The biological activity of 3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester primarily involves its interaction with specific enzymes and receptors. It is hypothesized to act as an enzyme inhibitor , potentially modulating biochemical pathways by binding to the active sites of target enzymes. This inhibition can lead to significant effects in cellular processes, particularly in metabolic pathways related to amino acid metabolism and neurotransmitter regulation.

Biological Activity

Research indicates that this compound may exhibit several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of piperidine-based compounds can possess antimicrobial properties, which may be relevant for developing new antibiotics.
• Neuroprotective Effects : The structural similarity to known neuroprotective agents raises interest in its potential role in protecting neurons from damage, possibly through modulation of glutamate receptors .
• Antitumor Potential : Some studies have indicated that compounds with similar structures can inhibit tumor growth by interfering with cell signaling pathways involved in proliferation and apoptosis.

Case Studies and Research Findings

• Neurotransmitter Modulation : A study focused on compounds structurally related to 3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester demonstrated their ability to modulate glutamate receptors, suggesting potential applications in treating neurodegenerative diseases .
• Antimicrobial Testing : In vitro tests on piperidine derivatives indicated varying degrees of antimicrobial activity against common pathogens, supporting further investigation into their use as therapeutic agents against infections .
• Enzyme Inhibition Studies : Research involving enzyme kinetics has shown that similar compounds can effectively inhibit specific enzymes associated with metabolic disorders, highlighting the need for further exploration into the enzyme-inhibiting capabilities of this compound .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing 3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester?

• Methodological Answer : The compound can be synthesized via phase-transfer catalytic alkylation, leveraging tert-butyl ester-protected intermediates. For example, analogous piperidine derivatives are synthesized by alkylating thiazoline intermediates using chiral catalysts (e.g., (R)- or (S)-configured catalysts) under phase-transfer conditions . Optimization of reaction parameters (e.g., solvent polarity, catalyst loading, and temperature) is critical for enantioselectivity. Pre-purification of intermediates via column chromatography is recommended to minimize side products .

Q. How should researchers handle stability and storage of this compound?

• Methodological Answer : The compound’s tert-butyl ester group confers stability under neutral and dry conditions. Store at 2–8°C in airtight containers under inert gas (e.g., N₂) to prevent hydrolysis of the Boc (tert-butoxycarbonyl) group. Monitor degradation via TLC or HPLC; instability is often indicated by new peaks in chromatograms .

Q. What analytical techniques are suitable for characterizing this compound?

• Methodological Answer :

• NMR : Use ¹H/¹³C NMR to confirm the presence of the tert-butyl group (δ ~1.4 ppm for 9H singlet) and the acetylated amine (δ ~3.2–3.5 ppm for CH₂-NH) .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., calculated [M+H]⁺ = 301.3 g/mol for C₁₃H₂₅N₃O₃) .
• HPLC : Reverse-phase HPLC with UV detection (λ = 210–220 nm) assesses purity (>95%) .

Advanced Research Questions

Q. How can computational methods optimize reaction pathways for synthesizing this compound?

• Methodological Answer : Quantum chemical calculations (e.g., DFT) predict transition states and energy barriers for key steps like Boc deprotection or alkylation. Tools like Gaussian or ORCA model reaction intermediates, while machine learning algorithms (e.g., ICReDD’s platforms) identify optimal conditions (e.g., solvent, catalyst) by correlating experimental data with computational predictions . For example, ICReDD’s workflow reduced reaction optimization time by 40% in analogous syntheses .

Q. What strategies resolve contradictions in solubility data for this compound?

• Methodological Answer : Discrepancies in solubility (e.g., reported vs. observed) arise from polymorphic forms or impurities. Conduct:

• Temperature-Dependent Solubility Studies : Measure solubility in DMSO, THF, and acetonitrile at 25°C, 40°C, and 60°C.
• Powder X-Ray Diffraction (PXRD) : Identify crystalline vs. amorphous forms impacting solubility .
• Purification : Recrystallize from ethyl acetate/hexane mixtures to isolate the dominant polymorph .

Q. How can researchers mitigate interference from byproducts during Boc deprotection?

• Methodological Answer : Common byproducts (e.g., tert-butanol or carbamic acid) can skew yields. Strategies include:

• Acid Selection : Use TFA (trifluoroacetic acid) in dichloromethane for controlled deprotection, minimizing side reactions.
• Scavengers : Add triethylsilane (TES) to quench reactive intermediates .
• In-Situ Monitoring : Use FT-IR to track Boc group removal (loss of C=O stretch at ~1680 cm⁻¹) .

Q. What experimental designs are effective for scaling up synthesis while maintaining enantiomeric excess (ee)?

• Methodological Answer : Apply factorial design (e.g., Box-Behnken) to test variables:

• Factors : Catalyst loading (5–15 mol%), reaction time (12–48 hr), temperature (0–25°C).
• Response : Enantiomeric excess (measured via chiral HPLC) .
• Example : For a similar piperidine derivative, a 3² factorial design optimized ee from 78% to 92% by increasing catalyst loading to 12 mol% and reducing temperature to 10°C .

Physicochemical Properties Table

Property	Value/Description	Source
Molecular Formula	C₁₃H₂₅N₃O₃
Molecular Weight	301.36 g/mol
Solubility (25°C)	3.5E-5 g/L in H₂O; soluble in DMSO
Melting Point	~150°C (decomposes)
Stability	Stable under inert, dry conditions